Cas no 2228459-21-8 (2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine)

• Product Name: 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine
• CAS No: 2228459-21-8
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6069892
• PubChem ID: 165854167
• Update Time: 2025-05-25

2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine
• EN300-1758181
• 2228459-21-8

• Inchi： 1S/C11H16FNO/c1-7-5-8(12)10(11(2,3)13)9(6-7)14-4/h5-6H,13H2,1-4H3
• InChI Key： BFRJDMUADQOMQV-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C(C)(C)N)OC

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine

Introduction to 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine (CAS No: 2228459-21-8)

2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine, identified by the chemical abstracts service number 2228459-21-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of aromatic amines, characterized by its complex aromatic ring system and an amine functional group at the propyl chain. The presence of a fluoro substituent at the 2-position and a methoxy group at the 6-position, along with a methyl group at the 4-position, imparts unique electronic and steric properties that make it a promising candidate for various biochemical applications.

The structural configuration of 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine (CAS No: 2228459-21-8) is meticulously designed to interact with biological targets in a highly specific manner. The fluoro substituent, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic profile of drug candidates. Similarly, the methoxy group contributes to hydrophilicity, while the methyl group influences the overall shape and orientation of the molecule, ensuring optimal binding to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of fluorinated aromatic compounds. The incorporation of fluorine into drug molecules has been shown to improve their bioavailability, metabolic resistance, and overall efficacy. For instance, studies have demonstrated that fluorinated aromatic amines can exhibit enhanced binding affinity to enzymes and receptors involved in critical biological pathways. This has led to their exploration in the treatment of various diseases, including cancer, inflammatory disorders, and neurological conditions.

One of the most compelling aspects of 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine (CAS No: 2228459-21-8) is its potential as a scaffold for further derivatization. Researchers have been investigating its utility in generating libraries of compounds with tailored pharmacological properties. By modifying specific functional groups or introducing additional substituents, it is possible to fine-tune the biological activity of this molecule. Such derivatives could serve as lead compounds for drug discovery programs aimed at addressing unmet medical needs.

The synthesis of 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine (CAS No: 2228459-21-8) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex aromatic core efficiently. The introduction of fluorine atoms, in particular, necessitates specialized techniques due to their high reactivity and sensitivity to environmental conditions.

Recent advancements in computational chemistry have further accelerated the development of novel compounds like 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine (CAS No: 2228459-21-8). Molecular modeling software allows researchers to predict the binding interactions between this compound and potential biological targets with remarkable accuracy. This high-throughput virtual screening approach has significantly reduced the time and cost associated with identifying promising drug candidates. Moreover, machine learning algorithms are being employed to analyze large datasets and identify patterns that can guide rational drug design.

The pharmacological profile of 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-amine (CAS No: 2228459-21-8) is under active investigation in several preclinical studies. Initial findings suggest that this compound exhibits potent activity against specific enzymes and receptors implicated in disease pathogenesis. For example, it has shown promise in inhibiting kinases involved in cancer cell proliferation and survival. Additionally, its interaction with neurotransmitter receptors has raised interest in its potential as an adjunct therapy for neurological disorders.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. In vitro assays are conducted to evaluate the cytotoxicity, genotoxicity, and other toxicological parameters of compounds like 2-(2-fluoro-6-methoxy-4-methylphenyl)propan-2-am ine (CAS No: 2228459 -21 -8). These studies provide critical insights into their potential side effects and help determine appropriate dosage regimens.

As research progresses, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital for advancing drug discovery efforts. The sharing of resources, expertise, and data enables more efficient translation of laboratory findings into tangible therapeutic solutions. Projects involving compounds such as 2-( 2 -fluoro -6 -meth oxy -4 -m ethylphen yl )pr opan - 2 -am ine ( CAS N o : 22284 59 -21 -8 ) benefit greatly from such partnerships , as they facilitate access to cutting-edge technologies and broader scientific communities.

The future prospects for applications involving 22 28459 -21 -8 are promising , with ongoing studies exploring its role in diverse therapeutic areas . As our understanding of biological systems continues to expand , so too will our ability to design molecules that precisely target disease-causing mechanisms . This compound stands out as an exemplar of how structural innovation can lead to breakthroughs in medicine .